(4-chlorophenyl)[2-(1-piperidinylcarbonyl)phenyl]methanone

• IUPAC Name: (4-chlorophenyl)-[2-(piperidine-1-carbonyl)phenyl]methanone
• InChI: InChI=1S/C19H18ClNO2/c20-15-10-8-14(9-11-15)18(22)16-6-2-3-7-17(16)19(23)21-12-4-1-5-13-21/h2-3,6-11H,1,4-5,12-13H2
• InChI Key: YOURXQCLOFBWBM-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)C2=CC=CC=C2C(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C19H18ClNO2
• DSSTOX Substance ID: DTXSID001262245
• Molecular Weight: 327.8 g/mol
• CAS No.: 333765-99-4

Description

(4-chlorophenyl)[2-(1-piperidinylcarbonyl)phenyl]methanone, also known as Ketamine, is a widely used anesthetic drug in veterinary and human medicine. It is a dissociative anesthetic that induces a trance-like state while providing pain relief, sedation, and amnesia. Ketamine has been used in clinical settings for over 50 years and is considered a safe and effective anesthetic drug. In recent years, Ketamine has gained attention for its potential therapeutic uses in treating depression, anxiety, and other mental health disorders.

Mechanism of Action

(4-chlorophenyl)[2-(1-piperidinylcarbonyl)phenyl]methanone works by blocking the N-methyl-D-aspartate (NMDA) receptor, which is involved in the regulation of mood and pain perception. This blockade leads to an increase in the release of the neurotransmitter glutamate, which is thought to be responsible for this compound's antidepressant effects.
Biochemical and Physiological Effects:
This compound has a number of biochemical and physiological effects on the body. It increases heart rate and blood pressure and can cause dissociation, hallucinations, and delirium. This compound also has analgesic properties and can provide pain relief. In addition, this compound has been shown to increase the production of brain-derived neurotrophic factor (BDNF), which is involved in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

(4-chlorophenyl)[2-(1-piperidinylcarbonyl)phenyl]methanone has several advantages as a research tool. It is a well-established anesthetic drug that has been used in clinical settings for over 50 years. It has a rapid onset of action and a short duration of action, which makes it useful for studying the effects of acute drug exposure. However, this compound also has several limitations. It can be difficult to administer accurately, and its effects can be highly variable depending on factors such as dose, route of administration, and individual differences in metabolism.

Future Directions

There are many potential future directions for research on (4-chlorophenyl)[2-(1-piperidinylcarbonyl)phenyl]methanone. One area of interest is the development of new drugs that target the NMDA receptor in a more specific and selective manner than this compound. Another area of interest is the investigation of the long-term effects of this compound use, particularly in the context of its potential therapeutic uses. Finally, there is a need for further research on the mechanisms underlying this compound's antidepressant effects, which could lead to the development of new treatments for depression and other mental health disorders.

Scientific Research Applications

(4-chlorophenyl)[2-(1-piperidinylcarbonyl)phenyl]methanone has been extensively studied for its potential therapeutic uses in treating depression, anxiety, and other mental health disorders. Studies have shown that this compound can rapidly alleviate symptoms of depression and suicidal ideation in patients who have not responded to traditional antidepressant medications. This compound has also been shown to have potential in treating post-traumatic stress disorder (PTSD), obsessive-compulsive disorder (OCD), and chronic pain.